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Compound of Interest

Compound Name: 5-Bromo-2-methoxybenzaldehyde

Cat. No.: B189313 Get Quote

This document provides immediate, critical safety protocols and logistical plans for the handling

and disposal of 5-Bromo-2-methoxybenzaldehyde (CAS No. 25016-01-7). The following

procedures are designed for researchers, scientists, and drug development professionals to

ensure laboratory safety and proper chemical management.

Hazard Identification and Classification
5-Bromo-2-methoxybenzaldehyde is classified as a hazardous substance.[1][2] It is harmful if

swallowed, causes skin irritation, and can result in serious eye irritation.[1][3] It may also cause

respiratory irritation.[1][3]

Signal Word: Warning[1][2]

Hazard Statements:

H302: Harmful if swallowed[2][3]

H315: Causes skin irritation[3]

H319: Causes serious eye irritation[3]

H335: May cause respiratory irritation[3]
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Property Value Source

CAS Number 25016-01-7 [1][2]

Molecular Formula C₈H₇BrO₂ [3]

Molecular Weight 215.04 g/mol [3]

Appearance Solid

Melting Point 116-119 °C

GHS Classification

Acute toxicity, Oral (Category

4), Skin irritation (Category 2),

Eye irritation (Category 2A),

Specific target organ toxicity -

single exposure (Category 3),

Respiratory tract irritation

[1][3]

Operational Plan: Safe Handling Protocol
Adherence to the following step-by-step protocol is mandatory when working with 5-Bromo-2-
methoxybenzaldehyde.

Engineering Controls and Preparation
Ventilation: Always handle this chemical in a well-ventilated area, preferably within a certified

chemical fume hood.[1][2]

Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible and in close proximity to the workstation.[4]

Pre-planning: Review the Safety Data Sheet (SDS) thoroughly before beginning any work.

Prepare all necessary equipment and reagents in advance to minimize handling time.

Personal Protective Equipment (PPE)
The following PPE must be worn at all times when handling 5-Bromo-2-
methoxybenzaldehyde:
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles or

chemical safety glasses with

side-shields. A face shield may

be required for splash hazards.

[4][5]

Protects against splashes and

dust particles.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). A lab coat

or other protective clothing is

required to prevent skin

contact.[1][6]

Prevents skin contact and

absorption.

Respiratory Protection

For operations that may

generate dust or aerosols, a

NIOSH-approved N95

respirator or higher is

recommended. Use is

mandatory if ventilation is

inadequate.

Minimizes inhalation of dust or

vapors.

Footwear
Closed-toe shoes must be

worn in the laboratory.[6]
Protects feet from spills.

Handling Procedures
General Hygiene: Wash hands thoroughly after handling.[1][2] Do not eat, drink, or smoke in

the work area.[1][2]

Dispensing: Avoid creating dust when handling the solid material.[1] Use appropriate tools

(e.g., spatula) for transferring the chemical.

Reactions: When setting up reactions, ensure all glassware is properly secured. If heating,

use a controlled heating source such as a heating mantle or oil bath.

Spills: In the event of a small spill, carefully sweep up the solid material and place it into a

suitable, labeled container for disposal.[1] Avoid generating dust. For larger spills, evacuate

the area and follow your institution's emergency procedures.
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Disposal Plan
Proper disposal of 5-Bromo-2-methoxybenzaldehyde and its waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
Chemical Waste: All solid 5-Bromo-2-methoxybenzaldehyde waste, as well as any

solutions containing this chemical, must be collected in a designated, properly labeled

hazardous waste container.[1][2] The container should be kept tightly closed and stored in a

cool, dry, well-ventilated area away from incompatible materials.[1]

Contaminated Materials: Any materials that have come into contact with 5-Bromo-2-
methoxybenzaldehyde, such as gloves, paper towels, and weighing papers, must be

disposed of as hazardous waste. Place these items in a sealed bag or container that is

clearly labeled as "Hazardous Waste" and includes the chemical name.

Disposal Procedure
Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal

regulations.[1][2] Contact your institution's Environmental Health and Safety (EHS)

department for specific guidance on hazardous waste disposal procedures.

Approved Facility: All waste containing 5-Bromo-2-methoxybenzaldehyde must be

disposed of at an approved waste disposal plant.[1][2] Do not dispose of this chemical down

the drain or in the regular trash.

Workflow for Safe Handling of 5-Bromo-2-
methoxybenzaldehyde
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Caption: Workflow for the safe handling of 5-Bromo-2-methoxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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